Cas no 146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/146436-64-8x300.png)
146436-64-8 structure
Product Name:2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
CAS No:146436-64-8
Molecular Formula:C24H27N3O2F2
Molecular Weight:427.48688
CID:198970
PubChem ID:197539
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
- 1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]benzimidazol-2-one
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,...
- 1-(2-fluoroethyl)-3-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
- 3N-(2'-Fluoroethyl)benperidol
- F-FEB
- 146436-64-8
- DTXSID70163373
- 3N-(2/'-Fluoroethyl)benperidol
-
- InChIKey: GPNFFAGPGDOGIZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C24H27F2N3O2/c25-13-17-28-21-4-1-2-5-22(21)29(24(28)31)20-11-15-27(16-12-20)14-3-6-23(30)18-7-9-19(26)10-8-18/h1-2,4-5,7-10,20H,3,6,11-17H2
- SMILES: FCCN1C2C=CC=CC=2N(C2CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 427.20731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 427.207
- Heavy Atom Count: 31
- Complexity: 618
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- PSA: 43.86
- Refractive Index: 1.574
- Boiling Point: 566.5°Cat760mmHg
- Flash Point: 296.4°C
- Density: 1.237
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Related Literature
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Marcin Podsiadło,Andrzej Katrusiak CrystEngComm, 2008,10, 1436-1442
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Marina Soares e Silva,José Alvarado,Jeanette Nguyen,Nefeli Georgoulia,Bela M. Mulder,Gijsje H. Koenderink Soft Matter, 2011,7, 10631-10641
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Emanuela Calcio Gaudino,Giancarlo Cravotto,Maela Manzoli,Silvia Tabasso Chem. Soc. Rev., 2021,50, 1785-1812
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Michal Krupinski,Rantej Bali,Dmitriy Mitin,Pawel Sobieszczyk,Arkadiusz Zarzycki,Roman Böttger,Manfred Albrecht,Kay Potzger,Marta Marszałek Nanoscale, 2019,11, 8930-8939
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8. Front cover
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Baoyuan Liu,Melissa Sanchez,Julianne Truong,Peter C. Ford,Mahdi M. Abu-Omar Green Chem., 2022,24, 4958-4968
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Yunlong Tan RSC Adv., 2021,11, 5712-5721
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